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Compound of Interest

Compound Name: 2-Methylpent-2-en-1-ol

Cat. No.: B091347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-methylpent-2-en-1-ol from propanal, a

two-step process involving a self-aldol condensation followed by a selective reduction. This

guide provides detailed experimental protocols, quantitative data summaries, and visual

representations of the synthesis pathway and reaction mechanisms to support research and

development in organic synthesis and drug development.

Introduction
The synthesis of allylic alcohols, such as 2-methylpent-2-en-1-ol, is a fundamental

transformation in organic chemistry, providing key intermediates for the construction of more

complex molecules in the pharmaceutical and fragrance industries. The conversion of propanal

to 2-methylpent-2-en-1-ol is a classic example of carbon-carbon bond formation followed by

selective functional group manipulation.

The overall synthesis pathway can be summarized as follows:
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Propanal 2-Methyl-2-pentenal

 Step 1: Aldol Condensation 
 (e.g., NaOH, heat) 2-Methylpent-2-en-1-ol

 Step 2: Selective Reduction 
 (e.g., NaBH4, CH3OH) 

Enolate Formation Nucleophilic Attack Protonation Dehydration

Propanal EnolateOH- Propanal Alkoxide Intermediate 3-Hydroxy-2-methylpentanalH2O 2-Methyl-2-pentenal-H2O

Hydride Attack (1,2-Addition) Protonation

2-Methyl-2-pentenal Alkoxyborate IntermediateNaBH4 2-Methylpent-2-en-1-olCH3OH (solvent)

Click to download full resolution via product page

To cite this document: BenchChem. [Synthesis of 2-Methylpent-2-en-1-ol from Propanal: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091347#synthesis-of-2-methylpent-2-en-1-ol-from-
propanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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